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Compound of Interest

Compound Name: AChE-IN-40

Cat. No.: B12385663 Get Quote

Technical Dossier: AChE-IN-40
CAS Number: 212569-40-9

For Researchers, Scientists, and Drug Development Professionals

Introduction
AChE-IN-40 is a potent and selective inhibitor of Acetylcholinesterase (AChE), the primary

enzyme responsible for the hydrolysis of the neurotransmitter acetylcholine in the synaptic cleft.

By inhibiting AChE, AChE-IN-40 effectively increases the concentration and duration of action

of acetylcholine, a mechanism of significant therapeutic interest, particularly in the context of

neurodegenerative diseases such as Alzheimer's disease, where cholinergic deficits are a well-

established hallmark. This technical guide provides a comprehensive overview of the available

data on AChE-IN-40, including its chemical properties, commercial availability, and relevant

biological data to support its application in research and drug development.

Chemical Properties and Commercial Availability
A summary of the key chemical identifiers and properties for AChE-IN-40 is presented in the

table below. This information is crucial for the accurate identification, handling, and use of the

compound in a laboratory setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12385663?utm_src=pdf-interest
https://www.benchchem.com/product/b12385663?utm_src=pdf-body
https://www.benchchem.com/product/b12385663?utm_src=pdf-body
https://www.benchchem.com/product/b12385663?utm_src=pdf-body
https://www.benchchem.com/product/b12385663?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 212569-40-9

Molecular Formula C₂₁H₂₆N₂O₅

Molecular Weight 386.44 g/mol

Commercial Suppliers MedChemExpress (MCE)

Mechanism of Action and Signaling Pathway
AChE-IN-40 exerts its biological effects by inhibiting the enzymatic activity of

acetylcholinesterase. This inhibition leads to an accumulation of acetylcholine in the synaptic

cleft, thereby enhancing cholinergic neurotransmission. The increased availability of

acetylcholine allows for greater activation of both nicotinic and muscarinic acetylcholine

receptors on postsynaptic neurons. This enhanced signaling is thought to underlie the potential

cognitive-enhancing effects of AChE inhibitors.

The general signaling pathway of acetylcholine and the point of intervention for an AChE

inhibitor like AChE-IN-40 is depicted in the following diagram.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12385663#ache-in-40-cas-number-and-commercial-
suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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